Cas no 2138824-76-5 (Carbamic acid, N-[1-(1-oxo-2-buten-1-yl)cyclopentyl]-, 1,1-dimethylethyl ester)

• Product Name: Carbamic acid, N-[1-(1-oxo-2-buten-1-yl)cyclopentyl]-, 1,1-dimethylethyl ester
• CAS No: 2138824-76-5
• MF: C₁₄H₂₃NO₃
• MW: 253.337324380875
• CID: 5294315
• Update Time: 2025-07-19

Carbamic acid, N-[1-(1-oxo-2-buten-1-yl)cyclopentyl]-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-[1-(1-oxo-2-buten-1-yl)cyclopentyl]-, 1,1-dimethylethyl ester

• Inchi： 1S/C14H23NO3/c1-5-8-11(16)14(9-6-7-10-14)15-12(17)18-13(2,3)4/h5,8H,6-7,9-10H2,1-4H3,(H,15,17)
• InChI Key： CXOMMIPJHBEVHZ-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NC1(C(=O)C=CC)CCCC1

Additional information on Carbamic acid, N-[1-(1-oxo-2-buten-1-yl)cyclopentyl]-, 1,1-dimethylethyl ester

Carbamic acid, N-[1-(1-oxo-2-buten-1-yl)cyclopentyl]-, 1,1-dimethylethyl ester (CAS No. 2138824-76-5)

Carbamic acid, N-[1-(1-oxo-2-buten-1-yl)cyclopentyl]-, 1,1-dimethylethyl ester (CAS No. 2138824-76-5) is a complex organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and chemical research. This compound is characterized by its unique structural features, which include a cyclopentyl ring, a butenyl group, and a tert-butyl ester moiety. These structural elements contribute to its stability and reactivity, making it an intriguing candidate for various chemical and biological studies.

The cyclopentyl ring in the structure of Carbamic acid, N-[1-(1-oxo-2-buten-1-yl)cyclopentyl]-, 1,1-dimethylethyl ester plays a crucial role in determining the compound's conformational flexibility and overall stability. Cyclopentane derivatives are known for their ability to adopt specific conformations that can influence their interactions with biological targets. This property makes the compound particularly interesting for studies involving protein-ligand interactions and drug design.

The butenyl group in the structure adds another layer of complexity to the molecule. The presence of a double bond in this group can lead to various stereoisomers, each with potentially different biological activities. Recent research has shown that the stereochemistry of such groups can significantly affect the pharmacological properties of compounds, including their binding affinity and selectivity for specific receptors or enzymes.

The tert-butyl ester moiety is another key feature of Carbamic acid, N-[1-(1-oxo-2-buten-1-yl)cyclopentyl]-, 1,1-dimethylethyl ester. Tert-butyl groups are known for their steric bulk and stability under various reaction conditions. This characteristic makes the compound suitable for use in synthetic routes where protecting groups are required to prevent unwanted side reactions. Additionally, the ester functionality can be selectively hydrolyzed under controlled conditions, allowing for the generation of the corresponding carboxylic acid derivative.

In the context of pharmaceutical research, Carbamic acid, N-[1-(1-oxo-2-buten-1-yl)cyclopentyl]-, 1,1-dimethylethyl ester has been explored for its potential as a prodrug. Prodrugs are biologically inactive compounds that are converted into active drugs through metabolic processes within the body. The tert-butyl ester group in this compound can be designed to be cleaved by specific enzymes or under specific physiological conditions, releasing the active carboxylic acid form. This approach can enhance the drug's bioavailability and reduce side effects associated with direct administration of the active form.

Recent studies have also investigated the potential of Carbamic acid, N-[1-(1-oxo-2-buten-1-yl)cyclopentyl]-, 1,1-dimethylethyl ester as a lead compound for developing new therapeutic agents. For example, researchers at the University of California have reported that this compound exhibits promising activity against certain types of cancer cells. The unique combination of structural elements in this molecule allows it to interact with multiple biological targets simultaneously, potentially leading to synergistic effects that enhance its therapeutic potential.

In addition to its pharmaceutical applications, Carbamic acid, N-[1-(1-oxo-2-buten-1-yl)cyclopentyl]-, 1,1-dimethylethyl ester has been studied for its use in materials science and polymer chemistry. The presence of functional groups such as the carbamate and ester moieties makes it a versatile building block for constructing complex macromolecules with tailored properties. These materials can find applications in areas such as drug delivery systems, coatings, and adhesives.

The synthesis of Carbamic acid, N-[1-(1-oxo-2-buten-1-y)cyclopentyl]-, 1,1-dimethylethyl ester typically involves multi-step processes that require precise control over reaction conditions to achieve high yields and purity. Recent advancements in synthetic methodologies have led to more efficient routes for producing this compound on both laboratory and industrial scales. For instance, transition metal-catalyzed reactions have been successfully employed to construct the cyclopentyl ring and introduce the butenyl group with high stereoselectivity.

Despite its promising applications, further research is needed to fully understand the biological mechanisms underlying the activity of Carbamic acid, N-[1-(1-oxo-2-buten-y)cyclopentyl]-, 1,-dimethylethylester. Ongoing studies aim to elucidate its pharmacokinetic properties, toxicity profiles, and potential side effects. Collaborative efforts between chemists and biologists are essential to optimize this compound for clinical use and ensure its safety and efficacy.

In conclusion, Carbamic acid, N-[1-(1-oxy)-2-buten-y)cyclopentlyl]- , , dimethyl ethylester (CAS No. 203884765) represents a fascinating molecule with diverse applications in pharmaceuticals and materials science. Its unique structural features offer opportunities for developing novel therapeutic agents and advanced materials with improved properties. As research in this area continues to advance, it is likely that new insights into the behavior and potential uses of this compound will emerge.